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Trimethylsilyl 2,2-difluoro-2-

(fluorosulfonyl)acetate

Cat. No.: B040721 Get Quote

An In-depth Technical Guide to Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate, with the chemical formula

FSO₂CF₂CO₂Si(CH₃)₃, is a versatile reagent in organic synthesis, primarily utilized as a highly

efficient precursor for difluorocarbene.[1][2] This colorless to pale yellow liquid is noted for its

reactivity in forming gem-difluorocyclopropanes from a variety of alkenes.[1][2][3] Its utility

extends to the synthesis of fluorinated compounds, which are of significant interest in

pharmaceutical and agrochemical research due to the often enhanced metabolic stability and

bioavailability of such molecules.[4] This document provides a comprehensive overview of its

physical and chemical properties, detailed experimental protocols for its synthesis and

application, and an exploration of its potential role in drug development.

Physical and Chemical Properties
Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate is a compound with a molecular weight of 250.27

g/mol .[5][6] It is characterized by its susceptibility to hydrolysis and its flammability.[2][7][8] Key

physical and chemical data are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₅H₉F₃O₄SSi [5][6]

Molecular Weight 250.27 g/mol [5][6]

CAS Number 120801-75-4 [5][7]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 156 °C (lit.) [6][7]

52 °C at 15 mmHg [1]

73–74 °C at 35 mmHg [7]

Density 1.27 g/mL at 25 °C (lit.) [6][7]

Refractive Index n20/D 1.367 (lit.) [6][7]

Solubility
Soluble in ether, toluene, and

diglyme. Reacts with water.
[2][6][7]

Flash Point 26.7 °C (80.1 °F) - closed cup

Experimental Protocols
Synthesis of Trimethylsilyl 2-
(fluorosulfonyl)difluoroacetate
The synthesis of trimethylsilyl 2-(fluorosulfonyl)difluoroacetate can be achieved by the reaction

of 2-fluorosulfonyl-2,2-difluoroacetic acid with chlorotrimethylsilane.[1][7]

Procedure:

A reaction flask is charged with 150 g (0.84 mol) of 2-fluorosulfonyl-2,2-difluoroacetic acid.[1]

While maintaining a slow nitrogen flow and cooling with an ice bath, 363 g (3.2 mol) of

chlorotrimethylsilane is added dropwise with stirring over a 2-hour period.[1]

After the addition is complete, the mixture is allowed to warm to room temperature and is

stirred with nitrogen bubbling for 24 hours.[1]
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The product mixture is then distilled to yield trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.

[1] The reported yield is 175 g (83%), with a boiling point of 52°C at 15 mmHg.[1]

Reaction Conditions

2-Fluorosulfonyl-
2,2-difluoroacetic Acid

Reaction

Chlorotrimethylsilane

Ice Bath Cooling

Nitrogen Atmosphere

Stirring (24h)

Distillation
Crude Product Trimethylsilyl

2-(fluorosulfonyl)difluoroacetate
Purified Product

FSO₂CF₂CO₂Si(CH₃)₃ Difluorocarbene (:CF₂)
Heat, NaF catalyst

gem-Difluorocyclopropane
Alkene

(e.g., n-Butyl Acrylate)
[2+1] Cycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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